Methyl 2,6-dimethylpiperidine-4-carboxylate hydrochloride
Description
Methyl 2,6-dimethylpiperidine-4-carboxylate hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as Mexidol, and it has been extensively studied for its biochemical and physiological effects.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of Methyl 2,6-dimethylpiperidine-4-carboxylate hydrochloride, focusing on six unique applications:
Pharmaceutical Development
Methyl 2,6-dimethylpiperidine-4-carboxylate hydrochloride is widely used in the pharmaceutical industry as a building block for the synthesis of various drugs. Its piperidine ring structure is a common motif in many pharmacologically active compounds, including analgesics, anti-inflammatory agents, and central nervous system (CNS) drugs . The compound’s versatility in forming stable derivatives makes it valuable for developing new therapeutic agents.
Chemical Synthesis
In organic chemistry, this compound serves as an intermediate in the synthesis of more complex molecules. Its reactivity and stability under various conditions make it an ideal candidate for multi-step synthesis processes. Researchers utilize it to create novel compounds with potential applications in various fields, including materials science and agrochemicals .
Catalysis Research
Methyl 2,6-dimethylpiperidine-4-carboxylate hydrochloride is also employed in catalysis research. It can act as a ligand in metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. This application is particularly important in the development of new catalytic systems for industrial processes, including the production of fine chemicals and pharmaceuticals .
Biological Studies
The compound is used in biological studies to investigate its effects on various biological systems. Researchers study its interactions with enzymes, receptors, and other biomolecules to understand its potential as a lead compound for drug development. These studies help in identifying new therapeutic targets and understanding the mechanism of action of related compounds .
Material Science
In material science, Methyl 2,6-dimethylpiperidine-4-carboxylate hydrochloride is used to synthesize polymers and other materials with unique properties. Its incorporation into polymer chains can enhance the mechanical strength, thermal stability, and chemical resistance of the resulting materials. This application is crucial for developing advanced materials for industrial and technological applications .
Analytical Chemistry
The compound is utilized in analytical chemistry as a standard or reference material. Its well-defined chemical properties make it suitable for calibrating instruments and validating analytical methods. This ensures the accuracy and reliability of analytical results in various research and industrial settings .
properties
IUPAC Name |
methyl 2,6-dimethylpiperidine-4-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2.ClH/c1-6-4-8(9(11)12-3)5-7(2)10-6;/h6-8,10H,4-5H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIELVVSJEHOQSC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CC(N1)C)C(=O)OC.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2,6-dimethylpiperidine-4-carboxylate hydrochloride | |
CAS RN |
2413877-27-5 |
Source
|
| Record name | methyl 2,6-dimethylpiperidine-4-carboxylate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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